molecular formula C7H11N3O2 B8711765 methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate

methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate

Cat. No.: B8711765
M. Wt: 169.18 g/mol
InChI Key: PKTJPTDTTCAEPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11N3O2

Molecular Weight

169.18 g/mol

IUPAC Name

methyl 2-propyltriazole-4-carboxylate

InChI

InChI=1S/C7H11N3O2/c1-3-4-10-8-5-6(9-10)7(11)12-2/h5H,3-4H2,1-2H3

InChI Key

PKTJPTDTTCAEPP-UHFFFAOYSA-N

Canonical SMILES

CCCN1N=CC(=N1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

methyl 1,2,3-triazole-4-carboxylate (17.6 g) was dissolved in DMF (210 ml), potassium carbonate (11.5 g) and iodopropane (14.9 ml) were added to the mixture, and the mixture was stirred for 16 hours at room temperature. After filtration, the solvent was removed under reduced pressure, and water was added to the obtained residue, and the mixture was extracted with methylene chloride. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography, to give methyl 2-propyl-1,2,3-triazole-4-carboxylate (10.3 g), methyl 1-propyl-1,2,3-triazole-5-carbonate (3.2 g) and methyl 1-propyl-1,2,3-triazole-4-carboxylate (2.6 g).
Quantity
17.6 g
Type
reactant
Reaction Step One
Name
Quantity
210 mL
Type
solvent
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step Two

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